1-[4-[[2-(4-Chlorophenyl)-1-methylpyrrolidin-3-yl]amino]piperidin-1-yl]ethanone

• IUPAC Name: 1-[4-[[2-(4-chlorophenyl)-1-methylpyrrolidin-3-yl]amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H26ClN3O/c1-13(23)22-11-7-16(8-12-22)20-17-9-10-21(2)18(17)14-3-5-15(19)6-4-14/h3-6,16-18,20H,7-12H2,1-2H3
• InChI Key: IIEFULJFXVXEPX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)NC2CCN(C2C3=CC=C(C=C3)Cl)C
• Molecular Formula: C18H26ClN3O
• Molecular Weight: 335.9 g/mol

Description

1-[4-[[2-(4-Chlorophenyl)-1-methylpyrrolidin-3-yl]amino]piperidin-1-yl]ethanone, also known as CTDP-31, is a synthetic compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 1-[4-[[2-(4-Chlorophenyl)-1-methylpyrrolidin-3-yl]amino]piperidin-1-yl]ethanone is not fully understood, but it is believed to act as a dopamine and serotonin reuptake inhibitor. This means that it can increase the levels of these neurotransmitters in the brain, leading to increased activity in the central nervous system.
Biochemical and Physiological Effects
Studies have shown that 1-[4-[[2-(4-Chlorophenyl)-1-methylpyrrolidin-3-yl]amino]piperidin-1-yl]ethanone can have a range of biochemical and physiological effects on the central nervous system. These include increased locomotor activity, enhanced cognitive function, and improved memory retention.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[4-[[2-(4-Chlorophenyl)-1-methylpyrrolidin-3-yl]amino]piperidin-1-yl]ethanone for lab experiments is its ability to selectively target dopamine and serotonin reuptake, making it a useful tool for studying the effects of these neurotransmitters on the brain. However, one limitation is that its effects may be dose-dependent, making it important to carefully control the dosage in experiments.

Future Directions

There are several potential future directions for research on 1-[4-[[2-(4-Chlorophenyl)-1-methylpyrrolidin-3-yl]amino]piperidin-1-yl]ethanone. One area of interest is its potential use as a treatment for neurological disorders such as Parkinson's disease and depression. Additionally, further studies could investigate the long-term effects of 1-[4-[[2-(4-Chlorophenyl)-1-methylpyrrolidin-3-yl]amino]piperidin-1-yl]ethanone on the brain and its potential for addiction or abuse. Overall, 1-[4-[[2-(4-Chlorophenyl)-1-methylpyrrolidin-3-yl]amino]piperidin-1-yl]ethanone shows promise as a valuable tool for scientific research and has the potential to lead to new insights into the workings of the central nervous system.

Synthesis Methods

The synthesis of 1-[4-[[2-(4-Chlorophenyl)-1-methylpyrrolidin-3-yl]amino]piperidin-1-yl]ethanone involves several steps, including the reaction of 4-chlorophenylacetonitrile with 3-methyl-1-pyrrolidinamine to form 2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine. This intermediate is then reacted with piperidine-1-carboxylic acid to form the final product, 1-[4-[[2-(4-Chlorophenyl)-1-methylpyrrolidin-3-yl]amino]piperidin-1-yl]ethanone.

Scientific Research Applications

1-[4-[[2-(4-Chlorophenyl)-1-methylpyrrolidin-3-yl]amino]piperidin-1-yl]ethanone has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been studied for its effects on the central nervous system, including its ability to modulate the activity of neurotransmitters such as dopamine and serotonin.